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Compound of Interest

Compound Name: Chromic sulfate pentadecahydrate

Cat. No.: B157294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of chromic
sulfate pentadecahydrate (Cr₂(SO₄)₃·15H₂O). The content herein is curated for researchers,

scientists, and professionals in drug development who require a deep understanding of the

magnetic behavior of this chromium(III) compound. This document outlines the theoretical

basis for its magnetic characteristics, presents available quantitative data, and details the

experimental protocols for magnetic property determination.

Theoretical Framework: The Magnetic Nature of the
Chromium(III) Ion
The magnetic properties of chromic sulfate pentadecahydrate are fundamentally derived

from the electronic structure of the chromium(III) ion. The Cr³⁺ ion possesses a d³ electronic

configuration, meaning it has three electrons in its 3d orbitals.

According to Crystal Field Theory, in an octahedral coordination environment, as is common for

hydrated metal sulfates, the five degenerate d-orbitals split into two energy levels: a lower-

energy t₂g triplet and a higher-energy e_g doublet. For a d³ ion, each of the three d-electrons

will occupy one of the t₂g orbitals with parallel spins, in accordance with Hund's rule. This

arrangement results in three unpaired electrons, rendering the complex paramagnetic.

The theoretical spin-only magnetic moment (μ_s) can be calculated using the following formula:
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μ_s = √[n(n+2)]

where 'n' is the number of unpaired electrons. For the Cr³⁺ ion with n=3, the theoretical spin-

only magnetic moment is:

μ_s = √[3(3+2)] = √15 ≈ 3.87 Bohr Magnetons (B.M.)

This theoretical value provides a baseline for the expected magnetic moment of chromic
sulfate pentadecahydrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b157294#magnetic-properties-of-chromic-sulfate-pentadecahydrate
https://www.benchchem.com/product/b157294#magnetic-properties-of-chromic-sulfate-pentadecahydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157294?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

